4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-[3-(methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H16N2O3/c1-22-11-12-5-4-6-13(9-12)17(21)19-10-16(20)18-14-7-2-3-8-15(14)19/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: OKUYHYWFRSRVQT-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one, also known as MMQ, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the fields of neuroscience and pharmacology. MMQ belongs to the quinoxaline family, which is known for its diverse biological activities.

Mechanism of Action

The exact mechanism of action of 4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one is not fully understood, but it is believed to act through multiple pathways, including the inhibition of oxidative stress and inflammation, modulation of neurotransmitter release, and regulation of calcium homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neuronal excitability, enhancement of synaptic plasticity, and regulation of mitochondrial function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations include the lack of information on its pharmacokinetics and potential side effects.

Future Directions

Future research on 4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one could focus on exploring its potential therapeutic applications in other neurological disorders, as well as investigating its pharmacokinetics and toxicity in more detail. Additionally, the development of more potent and selective this compound analogs could be pursued to enhance its therapeutic potential.

Synthesis Methods

4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one is synthesized through a multi-step process that involves the reaction of 3-(Methoxymethyl)benzoyl chloride with 2-aminoquinoxaline in the presence of a base. The resulting intermediate is then reduced to obtain this compound.

Scientific Research Applications

4-[3-(Methoxymethyl)benzoyl]-1,3-dihydroquinoxalin-2-one has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. This compound has been shown to possess neuroprotective properties and can enhance cognitive function in animal models of Alzheimer's disease.